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Compound of Interest

Compound Name: Carbonate ionophore VII
Cat. No.: B15571182
Get Quote
\ J

CAS Number: 222310-82-9

This technical guide provides an in-depth overview of Carbonate lonophore VII, a highly
selective neutral carrier for carbonate ions. Tailored for researchers, scientists, and
professionals in drug development and analytical chemistry, this document details the
ionophore's physicochemical properties, mechanism of action, and established experimental
protocols for its application in potentiometric sensing.

Core Physicochemical Properties

Carbonate lonophore VII, systematically named (3a,53,12a)-N,N-dioctyl-3,12-bis[[4-(2,2,2-
trifluoroacetyl)benzoyl]oxy]-cholan-24-amide, is a complex organic molecule designed for the
specific task of binding and transporting carbonate ions across lipophilic membranes. Its key
properties are summarized below.
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Property Value Citations
CAS Number 222310-82-9 [1]
Molecular Formula CssH79FsNO7 [1]
Molecular Weight 1016.24 g/mol [1]
Appearance White to light yellow solid

N,N-Dioctyl-3a,12a-bis(4-

trifluoroacetylbenzoxy)-53-
Synonyms _ [1]

cholan-24-amide, deoxy-3,12-

bis(TFAB)CA

Insoluble in water; Slightly
- soluble (0.1-1 mg/ml) in
Solubility L i [2]
acetonitrile; Soluble in

chloroform.

Store at 2-8°C, protect from
Storage ] ] [2]
light and moisture.

Mechanism of Action: A Molecular Tweezer

Carbonate lonophore VII functions as a neutral carrier, facilitating the transport of carbonate
ions (COs327) across a hydrophobic barrier, such as a PVC membrane in an ion-selective
electrode (ISE). The underlying mechanism involves a specific and reversible binding
interaction.

The ionophore is a derivative of deoxycholic acid, featuring two crucial trifluoroacetylbenzoyl
(TFAB) groups. These groups act as the binding sites for the carbonate ion. The interaction is a
combination of covalent bonding and hydrogen bonding, where the TFAB moieties form a
complex with the carbonate ion.[3] This structure effectively acts as a "molecular tweezer,"
precisely recognizing and encapsulating the target ion.[4] This high selectivity is fundamental to
its utility in distinguishing carbonate from other anions.
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Caption: lonophore VIl selectively binds carbonate, transports it across a membrane, and
releases it.

Applications in Potentiometric Sensing

The primary and well-documented application of Carbonate lonophore VIl is as the active
component in the fabrication of carbonate-selective electrodes.[5][6] These sensors are crucial
tools for the direct measurement of carbonate concentrations in various matrices, most notably
for monitoring oceanic carbon dioxide levels.[7] While its use in clinical diagnostics for
measuring COz in blood has been suggested, its application remains predominantly in
environmental and analytical chemistry.[5]

Note for Drug Development Professionals: Extensive literature searches revealed no current
applications of Carbonate lonophore VIl in direct therapeutic roles or for modulating biological
signaling pathways. Its function is confined to its use as a sensing component in
electrochemical devices.

Quantitative Performance Data

The efficacy of an ionophore is determined by its selectivity for the target ion over other
potentially interfering ions. The selectivity is expressed by the selectivity coefficient,
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Kpot(COs2-, X), where a smaller value indicates greater selectivity for carbonate over the
interfering anion X.

Interfering lon (X) Selectivity Coefficient (log Kpot(COs32-, X))
Chloride (CI7) -4.4
Bicarbonate (HCOs3™) -3.7
Salicylate -1.5
Perchlorate (ClIO47) 0.1
Nitrate (NOs™) -4.4
Sulfate (S0427) -5.1
Dihydrogen Phosphate (H2POa4™) -4.2

Data sourced from a product information sheet for a carbonate-selective electrode based on
Carbonate lonophore VII, with measurements taken at pH 8.0.[7]

The electrode typically exhibits a Nernstian response slope of approximately -30.4 mV/decade
in a linear range of 1.0 x 10=>to 1.0 x 10~* M for the carbonate ion.[8]

Experimental Protocols
Preparation of a Carbonate-Selective Membrane

This protocol describes the fabrication of a carbonate-sensitive PVC membrane, a critical
component of an all-solid-state ion-selective electrode.

Materials:

Carbonate lonophore VII

Dibutyl phthalate (DBP) - Plasticizer

Tetraoctylammonium chloride (TOAC) - lonic Additive

Polyvinyl chloride (PVC)
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e N,N-Dimethylformamide (DMF) - Solvent

Procedure:

o Prepare the Membrane Cocktail: In a glass vial, dissolve a total of 100 mg of the solid
components in 1 mL of DMF. The mass fractions of the solid components are as follows:

[¢]

Carbonate lonophore VII: 5.2% (5.2 mg)

[¢]

Dibutyl Phthalate (DBP): 47.1% (47.1 mg)

[e]

Tetraoctylammonium Chloride (TOAC): 0.6% (0.6 mg)

o

Polyvinyl Chloride (PVC): 92.4% (92.4 mg)

o Homogenize: Ensure all components are fully dissolved to create a homogenous solution.
This is the membrane cocktail.

o Electrode Coating: Dip the active surface of the electrode body (e.g., a carbon film-coated
wire) into the prepared membrane cocktail for approximately 2 seconds.

e Drying/Curing: Remove the electrode and dry it in a vacuum desiccator for 4 hours at 35°C
to allow for complete solvent evaporation and formation of a stable membrane.

» Conditioning: Before use, activate the electrode by soaking it in a 10~3 mol/L NazCOs
solution for at least 3 hours at room temperature.[3][8]
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Membrane Cocktail Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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